3-(Difluoromethoxy)pyridin-4-amine dihydrochloride
Overview
Description
3-(Difluoromethoxy)pyridin-4-amine dihydrochloride is a chemical compound with the molecular formula C6H8Cl2F2N2O . It has a molecular weight of 233.04 .
Molecular Structure Analysis
The molecular structure of 3-(Difluoromethoxy)pyridin-4-amine dihydrochloride consists of 6 carbon atoms, 8 hydrogen atoms, 2 chlorine atoms, 2 fluorine atoms, 2 nitrogen atoms, and 1 oxygen atom .Scientific Research Applications
Environmental Science Applications
Amine-functionalized sorbents, including those containing pyridine structures, have shown promise in removing persistent and harmful pollutants like Perfluoroalkyl and Polyfluoroalkyl Substances (PFAS) from water supplies. This approach relies on electrostatic interactions, hydrophobic interactions, and sorbent morphology for effective PFAS removal, highlighting the utility of nitrogen-containing compounds in environmental remediation efforts (Ateia, Alsbaiee, Karanfil, & Dichtel, 2019).
Medicinal Chemistry Applications
Pyridine derivatives, due to their heterocyclic nature, are significant in medicinal chemistry for their diverse biological activities. These include roles as antifungal, antibacterial, antioxidant, anti-inflammatory, and anticancer agents. The versatility of pyridine structures, such as those seen in "3-(Difluoromethoxy)pyridin-4-amine dihydrochloride," allows for their use in developing new therapeutic agents that target a wide range of diseases (Abu-Taweel et al., 2022).
Organic Synthesis Applications
In organic synthesis, compounds containing pyridine rings serve as crucial intermediates for constructing complex molecules. For instance, heterocyclic N-oxides, including those derived from pyridine, are employed in organic synthesis and catalysis due to their ability to form metal complexes and catalyze various reactions. These applications demonstrate the critical role of pyridine derivatives in advancing synthetic methodologies and catalysis, potentially including reactions relevant to "3-(Difluoromethoxy)pyridin-4-amine dihydrochloride" (Li et al., 2019).
Safety And Hazards
The safety data sheet for a similar compound, 2-(Difluoromethoxy)pyridin-4-amine dihydrochloride, suggests that if inhaled, the person should be removed to fresh air and kept comfortable for breathing. If it comes in contact with skin or eyes, it should be rinsed with water. If swallowed, the mouth should be rinsed .
properties
IUPAC Name |
3-(difluoromethoxy)pyridin-4-amine;dihydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6F2N2O.2ClH/c7-6(8)11-5-3-10-2-1-4(5)9;;/h1-3,6H,(H2,9,10);2*1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FHWLRHZFOKOPFK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=CC(=C1N)OC(F)F.Cl.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8Cl2F2N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.04 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(Difluoromethoxy)pyridin-4-amine dihydrochloride | |
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